Cas no 1780339-46-9 (1-(4-bromo-3-methoxyphenyl)cyclobutane-1-carbonitrile)

• Product Name: 1-(4-bromo-3-methoxyphenyl)cyclobutane-1-carbonitrile
• CAS No: 1780339-46-9
• MF: C₁₂H₁₂BrNO
• MW: 266.13378238678
• CID: 6258025
• PubChem ID: 84807763
• Update Time: 2025-05-24

1-(4-bromo-3-methoxyphenyl)cyclobutane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-(4-bromo-3-methoxyphenyl)cyclobutane-1-carbonitrile
• EN300-1927950
• 1780339-46-9

• Inchi： 1S/C12H12BrNO/c1-15-11-7-9(3-4-10(11)13)12(8-14)5-2-6-12/h3-4,7H,2,5-6H2,1H3
• InChI Key： ONMOHLXZRVTGDE-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1OC)C1(C#N)CCC1

Computed Properties

• Exact Mass: 265.01023g/mol
• Monoisotopic Mass: 265.01023g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 33Ų

Additional information on 1-(4-bromo-3-methoxyphenyl)cyclobutane-1-carbonitrile

Professional Introduction to 1-(4-bromo-3-methoxyphenyl)cyclobutane-1-carbonitrile (CAS No. 1780339-46-9)

1-(4-bromo-3-methoxyphenyl)cyclobutane-1-carbonitrile, with the CAS number 1780339-46-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by a cyclobutane core substituted with an aromatic ring and functional groups that enhance its biological activity. The presence of both bromine and methoxy substituents on the aromatic ring, along with the nitrile group on the cyclobutane ring, makes this molecule a versatile scaffold for further chemical modifications and biological evaluations.

The structural features of 1-(4-bromo-3-methoxyphenyl)cyclobutane-1-carbonitrile contribute to its potential utility in drug discovery. The bromine atom serves as a handle for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are widely employed in the synthesis of complex pharmaceuticals. Meanwhile, the methoxy group can participate in hydrogen bonding interactions, influencing the compound's solubility and binding affinity to biological targets. The nitrile group, on the other hand, introduces a polar moiety that can enhance interactions with proteins or enzymes, making it a valuable component in designing bioactive molecules.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds for therapeutic applications. Among these, cyclobutane derivatives have emerged as promising candidates due to their unique three-dimensional structure, which can improve metabolic stability and binding properties compared to linear or planar analogs. The specific combination of substituents in 1-(4-bromo-3-methoxyphenyl)cyclobutane-1-carbonitrile positions it as a potential lead compound for further optimization towards treating various diseases.

One of the most compelling aspects of this compound is its potential role in addressing unmet medical needs. Current research indicates that molecules with similar structural motifs have shown efficacy in inhibiting key enzymes involved in cancer progression and inflammation. For instance, studies have demonstrated that cyclobutane-based compounds can disrupt protein-protein interactions critical for tumor growth, offering a new avenue for developing anti-cancer therapies. The aromatic ring in 1-(4-bromo-3-methoxyphenyl)cyclobutane-1-carbonitrile, with its bromo and methoxy substituents, is particularly interesting as it mimics natural products known to exhibit strong biological activity.

The nitrile group in this compound also plays a crucial role in its pharmacological profile. Nitriles are known to be bioisosteres of carboxylic acids and amides, often enhancing binding affinity and metabolic stability. This feature makes 1-(4-bromo-3-methoxyphenyl)cyclobutane-1-carbonitrile an attractive candidate for further development into a drug candidate. Additionally, the cyclobutane ring itself is known to confer rigidity to the molecule, which can improve its interaction with biological targets by reducing conformational flexibility.

The synthesis of 1-(4-bromo-3-methoxyphenyl)cyclobutane-1-carbonitrile involves multi-step organic transformations that highlight the ingenuity of modern synthetic chemistry. The process typically begins with the preparation of a brominated aromatic precursor followed by coupling with a cycloalkylating agent to form the cyclobutane core. Subsequent functionalization introduces the nitrile group, often through cyanation reactions. Each step must be carefully optimized to ensure high yields and purity, which are critical for subsequent biological testing.

In conclusion, 1-(4-bromo-3-methoxyphenyl)cyclobutane-1-carbonitrile (CAS No. 1780339-46-9) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential biological activities. Its combination of substituents makes it a versatile scaffold for drug discovery, with applications ranging from anti-cancer therapies to anti-inflammatory agents. As research continues to uncover new therapeutic targets and mechanisms, compounds like this are poised to play a pivotal role in developing next-generation medications that address some of today's most pressing medical challenges.